Cas no 14057-18-2 (2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)
14057-18-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
CAS No:14057-18-2
MF:C15H18N2O9
MW:370.311424732208
CID:229556
PubChem ID:254731
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
- [3,4-diacetyloxy-5-(2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
- 1-(2-O,3-O,5-O-Triacetyl-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
- Spongouridine 2',3',5'-triacetate
- 1-(2-O,3-O,5-O-Triacetyl-beta-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
- NSC-79269
- 2-(Acetoxymethyl)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
- 14057-18-2
- NSC79269
- SB18970
- SCHEMBL19308912
- HMS1537E07
- [3,4-diacetyloxy-5-(2,4-dioxo(1,3-dihydropyrimidinyl))oxolan-2-yl]methyl aceta te
- LS-14407
- TimTec1_001151
- AKOS015963347
- NCGC00174736-01
- [(2R,3R,4R,5S)-3,4-Diacetyloxy-5-(2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
- 1-(2,3,5-tri-o-acetylpentofuranosyl)pyrimidine-2,4(1h,3h)-dione
- 2-[(acetyloxy)methyl]-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
- DTXSID10863320
- AC-3214
- 2',3',5'-Triacetyluridine
- BRD-A05825277-001-01-6
- CHEMBL304540
- CBDivE_000346
- FT-0601306
-
- Inchi: 1S/C15H18N2O9/c1-7(18)23-6-10-12(24-8(2)19)13(25-9(3)20)14(26-10)17-5-4-11(21)16-15(17)22/h4-5,10,12-14H,6H2,1-3H3,(H,16,21,22)
- InChI Key: AUFUWRKPQLGTGF-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 370.10124
- Monoisotopic Mass: 370.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.5
- Topological Polar Surface Area: 138A^2
Experimental Properties
- Density: 1.43
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 137.54
- LogP: -1.13950
2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
14057-18-2 (2,4(1H,3H)-Pyrimidinedione,1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-) Related Products
- 4105-38-8(2',3',5'-Tri-O-acetyluridine)
- 830322-54-8(Uridine, 2',3'-dioctadecanoate)
- 21016-88-6([(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate)
- 339094-42-7(2,4(1H,3H)-Pyrimidinedione,1-[2,3,5,6-tetrakis-O-(1-oxopropyl)-b-D-glucofuranosyl]-)
- 6773-44-0(Uridine, 5'-acetate)
- 830322-53-7(Uridine, 2',3'-dihexadecanoate)
- 830322-52-6(Uridine, 2',3'-ditetradecanoate (9CI))
- 6773-48-4(Uridine, 3',5'-diacetate)
- 63709-22-8(2,4(1H,3H)-Pyrimidinedione,1-[(2R,3R,4R)-3,4-bis(acetyloxy)tetrahydro-2-furanyl]-)
- 89257-62-5(Uridine, 3-[(2-methoxyethoxy)methyl]-, 2',3',5'-triacetate (9CI))
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